51-75-2

Mechlorethamine

Usually In Stock

• CAS RN:
• 51-75-2

• Formula:
• C6H13Cl2N
  (ClCH2CH2)2NC2H5
  C5H11Cl2N

• InChI:
• InChI=1S/C5H11Cl2N/c1-8(4-2-6)5-3-7/h2-5H2,1H3

• InChIKey:
• HAWPXGHAZFHHAD-UHFFFAOYSA-N

• Mechlorethamine is a synthetic agent related to sulphur mustard with antineoplastic and immunosuppressive properties. Nitrogen mustard (a member of a family of chemotherapy agents including cyclophosphamide and chlorambucil) is an irritant and carcinogenic agent metabolized to a highly reactive ethylene immonium derivative;  the ethylene immonium derivative alkylates DNA and inhibits DNA replication. This agent also exhibits lympholytic properties. (NCI04)
  Mechlorethamine is a nitrogen mustard and antineoplastic agent that has been in clinical use for more than 60 years, given systemically in combination with other antineoplastic agents to treat Hodgkin disease, chronic leukemias, lung cancer and polycythemia vera. Currently, however, it is used largely as a topical gel for therapy of cutaneous T-cell lymphomas and mycosis fungoides. Given parenterally in combination ...

5-Chloro-3-methyl-4-nitro-1-propan-2-ylpyrazole

In Stock

• CAS RN:
• 13551-75-2

• Formula:
• C7H10ClN3O2

• InChI:
• InChI=1S/C7H10ClN3O2/c1-4(2)10-7(8)6(11(12)13)5(3)9-10/h4H,1-3H3

• InChIKey:
• FJVYCVAGFODTJU-UHFFFAOYSA-N

• 5-Chloro-3-methyl-4-nitro-1-propan-2-ylpyrazole is a useful research compound. Its molecular formula is C7H10ClN3O2 and its molecular weight is 203.63. The purity is usually 95%.

(1-Propylheptyl)cyclohexane

• CAS RN:
• 13151-75-2

• Formula:
• C16H32

• InChI:
• InChI=1S/C16H32/c1-3-5-6-8-12-15(11-4-2)16-13-9-7-10-14-16/h15-16H,3-14H2,1-2H3

• InChIKey:
• UHDDZGYJEVCRBX-UHFFFAOYSA-N

• (1-Propylheptyl)cyclohexane, also known as (1-Propylheptyl)cyclohexane, is a useful research compound. Its molecular formula is C16H32 and its molecular weight is 224.42 g/mol. The purity is usually 95%.

(Z)-N-(4-ethoxyphenyl)-3-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)propanamide

In Stock

• CAS RN:
• 314751-75-2

• Formula:
• C19H18N2O3S3

• InChI:
• InChI=1S/C19H18N2O3S3/c1-2-24-14-7-5-13(6-8-14)20-17(22)9-10-21-18(23)16(27-19(21)25)12-15-4-3-11-26-15/h3-8,11-12H,2,9-10H2,1H3,(H,20,22)/b16-12-

• InChIKey:
• GBEYTGDQFWMESC-VBKFSLOCSA-N

• (Z)-N-(4-ethoxyphenyl)-3-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)propanamide is a useful research compound. Its molecular formula is C19H18N2O3S3 and its molecular weight is 418.54. The purity is usually 95%.

N-(2H-1,3-benzodioxol-5-yl)-2-{[5-(1H-indol-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

In Stock

• CAS RN:
• 380451-75-2

• Formula:
• C19H14N4O4S

• InChI:
• InChI=1S/C19H14N4O4S/c24-17(21-11-5-6-15-16(7-11)26-10-25-15)9-28-19-23-22-18(27-19)13-8-20-14-4-2-1-3-12(13)14/h1-8,20H,9-10H2,(H,21,24)

• InChIKey:
• AMIFDKWTZTWBRC-UHFFFAOYSA-N

• N-(2H-1,3-benzodioxol-5-yl)-2-{[5-(1H-indol-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C19H14N4O4S and its molecular weight is 394.41. The purity is usually 95%.

Ethyl 3-(4-methoxyphenyl)-5-[(3-methylbenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851951-75-2

• Formula:
• C24H21N3O5S

• InChI:
• InChI=1S/C24H21N3O5S/c1-4-32-24(30)20-18-13-33-22(25-21(28)15-7-5-6-14(2)12-15)19(18)23(29)27(26-20)16-8-10-17(31-3)11-9-16/h5-13H,4H2,1-3H3,(H,25,28)

• InChIKey:
• DTUGKSWRXHINCW-UHFFFAOYSA-N

• Ethyl 3-(4-methoxyphenyl)-5-[(3-methylbenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C24H21N3O5S and its molecular weight is 463.51. The purity is usually 95%.

Ethyl 6-(3,5-dimethylphenyl)-6-oxohexanoate

In Stock

• CAS RN:
• 898751-75-2

• Formula:
• C16H22O3

• InChI:
• InChI=1S/C16H22O3/c1-4-19-16(18)8-6-5-7-15(17)14-10-12(2)9-13(3)11-14/h9-11H,4-8H2,1-3H3

• InChIKey:
• KIROJTJQCVUPEK-UHFFFAOYSA-N

• Ethyl 6-(3,5-dimethylphenyl)-6-oxohexanoate is a useful research compound. Its molecular formula is C16H22O3 and its molecular weight is 262.34 g/mol. The purity is usually 95%.

N-(3,4-dimethylphenyl)-5-ethoxy-2-methyl-1-benzofuran-3-carboxamide

In Stock

• CAS RN:
• 929451-75-2

• Formula:
• C20H21NO3

• InChI:
• InChI=1S/C20H21NO3/c1-5-23-16-8-9-18-17(11-16)19(14(4)24-18)20(22)21-15-7-6-12(2)13(3)10-15/h6-11H,5H2,1-4H3,(H,21,22)

• InChIKey:
• XKZPMLYSYPLTJN-UHFFFAOYSA-N

• N-(3,4-dimethylphenyl)-5-ethoxy-2-methyl-1-benzofuran-3-carboxamide is a useful research compound. Its molecular formula is C20H21NO3 and its molecular weight is 323.4 g/mol. The purity is usually 95%.

1-(4-Amino-6,7-dimethoxyquinazolin-2-yl)-4-((2RS)-2-hydroxypentanoyl)piperazine

In Stock

• CAS RN:
• 152551-75-2

• Formula:
• C19H27N5O4

• InChI:
• InChI=1S/C19H27N5O4/c1-4-5-14(25)18(26)23-6-8-24(9-7-23)19-21-13-11-16(28-3)15(27-2)10-12(13)17(20)22-19/h10-11,14,25H,4-9H2,1-3H3,(H2,20,21,22)

• InChIKey:
• WHIHPZQGQNXDKE-UHFFFAOYSA-N

• 1-(4-Amino-6,7-dimethoxyquinazolin-2-yl)-4-((2RS)-2-hydroxypentanoyl)piperazine, also known as 1-(4-Amino-6,7-dimethoxyquinazolin-2-yl)-4-((2RS)-2-hydroxypentanoyl)piperazine, is a useful research compound. Its molecular formula is C19H27N5O4 and its molecular weight is 389.4 g/mol. The purity is usually 95%.

Braco-19

In Stock

• CAS RN:
• 351351-75-2

• Formula:
• C35H43N7O2

• InChI:
• InChI=1S/C35H43N7O2/c1-40(2)28-11-7-25(8-12-28)38-35-29-13-9-26(36-33(43)15-21-41-17-3-4-18-41)23-31(29)39-32-24-27(10-14-30(32)35)37-34(44)16-22-42-19-5-6-20-42/h7-14,23-24H,3-6,15-22H2,1-2H3,(H,36,43)(H,37,44)(H,38,39)

• InChIKey:
• RKPYSYRMIXRZJT-UHFFFAOYSA-N

• N,N'-(9-{[4-(dimethylamino)phenyl]amino}acridine-3,6-diyl)bis(3-pyrrolidin-1-ylpropanamide) is a member of acridines and a N-alkylpyrrolidine.

5-{[(3-bromophenyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid

In Stock

• CAS RN:
• 1174851-75-2

• Formula:
• C12H10BrN3O3

• InChI:
• InChI=1S/C12H10BrN3O3/c1-16-10(9(6-14-16)12(18)19)11(17)15-8-4-2-3-7(13)5-8/h2-6H,1H3,(H,15,17)(H,18,19)

• InChIKey:
• HHBQPENPUQARPX-UHFFFAOYSA-N

• 5-{[(3-bromophenyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C12H10BrN3O3 and its molecular weight is 324.13 g/mol. The purity is usually 95%.

3-Pyridazinesulfonamide, 6-methoxy-

In Stock

• CAS RN:
• 1195651-75-2

• Formula:
• C5H7N3O3S

• InChI:
• InChI=1S/C5H7N3O3S/c1-11-4-2-3-5(8-7-4)12(6,9)10/h2-3H,1H3,(H2,6,9,10)

• InChIKey:
• IZWNXLUHSGWWFQ-UHFFFAOYSA-N

• 3-Pyridazinesulfonamide, 6-methoxy- is a useful research compound. Its molecular formula is C5H7N3O3S and its molecular weight is 189.19. The purity is usually 95%.

(3-Fluoro-4-methoxyphenyl)(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone

In Stock

• CAS RN:
• 1705551-75-2

• Formula:
• C23H24FN3O3

• InChI:
• InChI=1S/C23H24FN3O3/c1-15-6-3-4-8-18(15)22-25-21(30-26-22)12-16-7-5-11-27(14-16)23(28)17-9-10-20(29-2)19(24)13-17/h3-4,6,8-10,13,16H,5,7,11-12,14H2,1-2H3

• InChIKey:
• VBQSLNDCVMGICU-UHFFFAOYSA-N

• (3-Fluoro-4-methoxyphenyl)(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C23H24FN3O3 and its molecular weight is 409.461. The purity is usually 95%.

(4-Ethylphenyl)-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379951-75-2

• Formula:
• C21H26N2O2

• InChI:
• InChI=1S/C21H26N2O2/c1-3-17-6-8-19(9-7-17)21(24)23-12-4-5-18(14-23)15-25-20-10-11-22-16(2)13-20/h6-11,13,18H,3-5,12,14-15H2,1-2H3

• InChIKey:
• MLNLRNNZMAHKPO-UHFFFAOYSA-N

• (4-Ethylphenyl)-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C21H26N2O2 and its molecular weight is 338.451. The purity is usually 95%.